2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-[(2-methylphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H21NO2S/c1-12-9-14(3)17(15(4)10-12)21(19,20)18-11-16-8-6-5-7-13(16)2/h5-10,18H,11H2,1-4H3
• InChI Key: NZNRJOUHMFYIGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNS(=O)(=O)C2=C(C=C(C=C2C)C)C
• Molecular Formula: C17H21NO2S
• Molecular Weight: 303.4 g/mol

Description

2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide, also known as TMB-8, is a chemical compound that has been widely used in scientific research. This compound is a potent inhibitor of calcium release from intracellular stores, and it has been used to study the mechanisms of calcium signaling in various cell types.

Scientific Research Applications

2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide has been used extensively in scientific research to study the mechanisms of calcium signaling in various cell types. It has been shown to inhibit calcium release from intracellular stores, such as the endoplasmic reticulum and the Golgi apparatus. This inhibition of calcium release can be used to study the effects of calcium signaling on cellular processes such as cell proliferation, differentiation, and apoptosis.

Mechanism of Action

2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide acts as a potent inhibitor of calcium release from intracellular stores by blocking the inositol 1,4,5-trisphosphate (IP3) receptor, which is responsible for releasing calcium from the endoplasmic reticulum. 2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide binds to the IP3 receptor and prevents it from opening in response to IP3 signaling, thereby inhibiting calcium release.
Biochemical and Physiological Effects:
2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in various cell types, including cancer cells. It has also been shown to modulate the activity of various enzymes and ion channels, including the potassium channel and the sodium-calcium exchanger.

Advantages and Limitations for Lab Experiments

2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide is a potent and specific inhibitor of calcium release from intracellular stores, making it a valuable tool for studying the mechanisms of calcium signaling in various cell types. However, its use is limited by its potential toxicity and the need for careful dosing and handling. 2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide can also be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide. One area of interest is the development of new compounds that can selectively inhibit specific types of calcium release channels, such as the ryanodine receptor. Another area of interest is the use of 2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide in combination with other drugs or therapies to enhance their efficacy in treating various diseases. Finally, there is a need for further research into the potential toxic effects of 2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide and other calcium release inhibitors, as well as the development of safer and more effective inhibitors for use in research and clinical applications.

Synthesis Methods

2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide can be synthesized through a multi-step process involving the reaction of 2,4,6-trimethylbenzenesulfonyl chloride with 2-methylbenzylamine. The resulting product is then purified through recrystallization to obtain 2,4,6-trimethyl-N-(2-methylbenzyl)benzenesulfonamide in its pure form. This synthesis method has been well-established and is widely used in research laboratories.